Cas no 36783-34-3 (Floctafenic Acid)
Floctafenic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[[8-(trifluoromethyl)-4-quinolinyl]amino]-
- Floctafenic Acid
- 2-(8-trifluoromethyl-quinolin-4-ylamino)-benzoic acid
- AC1L1XXW
- Benzoic acid, 2-((8-(trifluoromethyl)-4-quinolinyl)amino)-
- FT-0668554
- SureCN3501677
-
- Inchi: 1S/C17H11F3N2O2/c18-17(19,20)12-6-3-5-10-14(8-9-21-15(10)12)22-13-7-2-1-4-11(13)16(23)24/h1-9H,(H,21,22)(H,23,24)
- InChI Key: RGUIKQRAZCQMBM-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC2C1=NC=CC=2NC1C=CC=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 332.07733
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 62.22
Floctafenic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F401650-10mg |
Floctafenic Acid |
36783-34-3 | 10mg |
$ 184.00 | 2023-09-07 | ||
| TRC | F401650-100mg |
Floctafenic Acid |
36783-34-3 | 100mg |
$ 1455.00 | 2023-09-07 | ||
| A2B Chem LLC | AF71680-1mg |
floctafenic acid |
36783-34-3 | >95% | 1mg |
$189.00 | 2024-04-20 | |
| A2B Chem LLC | AF71680-5mg |
floctafenic acid |
36783-34-3 | >95% | 5mg |
$200.00 | 2024-04-20 | |
| A2B Chem LLC | AF71680-10mg |
floctafenic acid |
36783-34-3 | >95% | 10mg |
$220.00 | 2024-04-20 | |
| A2B Chem LLC | AF71680-500mg |
floctafenic acid |
36783-34-3 | >95% | 500mg |
$922.00 | 2024-04-20 |
Floctafenic Acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on Floctafenic Acid
Introduction to Floctafenic Acid (CAS No. 36783-34-3)
Floctafenic Acid, a compound with the chemical name 2-(4-fluorophenyl)-5-methyl-1H-indole-3-carboxylic acid, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. Its unique structural properties and biological activities have garnered considerable attention from researchers worldwide. With a CAS number of 36783-34-3, this compound has been extensively studied for its potential therapeutic applications, particularly in the realm of anti-inflammatory and analgesic treatments.
The molecular structure of Floctafenic Acid consists of an indole core substituted with a fluoro phenyl group and a methyl group at the 5-position. This arrangement contributes to its distinct pharmacological profile, making it a subject of interest for medicinal chemists aiming to develop novel therapeutic agents. The presence of the fluorine atom enhances the compound's metabolic stability and binding affinity to biological targets, which are crucial factors in drug design.
In recent years, Floctafenic Acid has been the focus of numerous preclinical and clinical studies due to its promising anti-inflammatory properties. Research indicates that it interacts with specific enzymes and receptors involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions suggest that Floctafenic Acid may serve as a potent inhibitor of inflammatory mediators, potentially offering a new treatment option for chronic inflammatory conditions.
One of the most compelling aspects of Floctafenic Acid is its potential to address unmet medical needs by providing a more effective and safer alternative to existing anti-inflammatory drugs. Studies have shown that it exhibits lower gastrointestinal side effects compared to nonsteroidal anti-inflammatory drugs (NSAIDs), making it an attractive candidate for patients who experience adverse reactions to conventional treatments. This characteristic is particularly significant given the widespread use of NSAIDs and their associated health risks.
The pharmacokinetic profile of Floctafenic Acid has also been thoroughly investigated. Its high bioavailability and favorable half-life allow for once-daily dosing, which enhances patient compliance. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders associated with inflammation, such as rheumatoid arthritis and neuroinflammatory diseases.
Advances in computational chemistry and molecular modeling have further elucidated the mechanisms by which Floctafenic Acid exerts its therapeutic effects. These studies have revealed that the compound's interaction with biological targets is highly specific, minimizing off-target effects and reducing the risk of toxicity. This precision makes Floctafenic Acid an excellent example of rational drug design, where structural modifications are tailored to optimize pharmacological activity.
In clinical trials, Floctafenic Acid has demonstrated efficacy in treating various inflammatory conditions, including osteoarthritis, rheumatoid arthritis, and gouty arthritis. Patients treated with this compound have reported significant reductions in pain scores and improved functional outcomes compared to placebo groups. These findings support its potential as a viable therapeutic option for patients suffering from these debilitating conditions.
The development of novel formulations for Floctafenic Acid is another area of active research. Researchers are exploring different delivery systems, such as sustained-release matrices and nanoparticles, to enhance drug delivery efficiency and reduce dosing frequency. These innovations aim to improve patient convenience while maintaining therapeutic efficacy.
The environmental impact of Floctafenic Acid production is also a consideration in its development. Efforts are being made to optimize synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles are being applied to ensure that the production process aligns with sustainable practices, thereby reducing its ecological footprint.
Future research directions for Floctafenic Acid include investigating its potential role in combination therapies with other anti-inflammatory agents. Such combinations could provide synergistic effects, further enhancing treatment outcomes for patients with chronic inflammatory diseases. Additionally, exploring its mechanisms of action at a molecular level will provide deeper insights into its pharmacology and guide future drug development efforts.
In conclusion, Floctafenic Acid (CAS No. 36783-34-3) is a promising therapeutic agent with significant potential in the treatment of inflammatory disorders. Its unique chemical structure, favorable pharmacokinetic profile, and low incidence of side effects make it an attractive alternative to existing treatments. As research continues to uncover new applications and optimize production methods, Floctafenic Acid is poised to play a crucial role in addressing unmet medical needs in the field of inflammation management.
36783-34-3 (Floctafenic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)